2-Fluoro-5-(1,2,2,2-tetrafluoroethyl)pyridine

• IUPAC Name: 2-fluoro-5-(1,2,2,2-tetrafluoroethyl)pyridine
• InChI: InChI=1S/C7H4F5N/c8-5-2-1-4(3-13-5)6(9)7(10,11)12/h1-3,6H
• InChI Key: OAFLSHCVAPZSKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(C(F)(F)F)F)F
• Molecular Formula: C7H4F5N
• Molecular Weight: 197.10 g/mol

Description

“2-Fluoro-5-(1,2,2,2-tetrafluoroethyl)pyridine” is a chemical compound with the molecular weight of 197.11. It is a liquid at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H4F5N/c8-5-2-1-4 (3-13-5)6 (9)7 (10,11)12/h1-3,6H. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature.

Scientific Research Applications

Synthesis and Chemical Reactions

• The reaction of perfluoropropene with various pyridine derivatives, including 2-(1,2,2,2-tetrafluoroethyl)-pyridines, is explored in detail, highlighting the formation of different fluorinated pyridine compounds (Banks, Haszeldine, & Robinson, 1976).
• A one-pot synthesis method for creating a variety of substituted pyridines, including those related to 2-fluoro-5-(1,2,2,2-tetrafluoroethyl)pyridine, emphasizes modular and versatile chemical synthesis strategies (Song, Huang, Yi, & Zhang, 2016).
• The study by Banks, Hitchen, and Thomson (1982) investigates nucleophilic displacement reactions involving pyridinium derivatives and perfluoropropene, contributing to the knowledge of fluorinated pyridine chemistry, including the 2-fluoro variant (Banks, Hitchen, & Thomson, 1982).

Radiopharmaceutical Applications

• Dollé et al. (1998) discuss the synthesis of 2-fluoro-3-[2(S)-2-azetidinylmethoxy]pyridine, a compound closely related to this compound, for potential use in imaging central nicotinic acetylcholine receptors (Dollé et al., 1998).
• The synthesis and potential use of fluorine-18 labeled pyridine derivatives, including those related to the 2-fluoro variant, in radiopharmaceutical applications are explored by Abrahim et al. (2006), demonstrating their utility in developing new imaging agents (Abrahim, Angelberger, Kletter, Müller, Joukhadar, Erker, & Langer, 2006).

Novel Synthesis Methods

• Yu, Taylor, and Meth–Cohn (1999) present a novel approach to the synthesis of pyridines, potentially applicable to this compound, showcasing innovative techniques in pyridine derivative synthesis (Yu, Taylor, & Meth–Cohn, 1999).

Safety and Hazards

For safety information and potential hazards, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.